Cas no 1862069-33-7 (3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine)
3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine
- EN300-1296065
- 1862069-33-7
-
- Inchi: 1S/C10H16N2O/c1-4-10(2,3)13-9-7-12-6-5-8(9)11/h5-7H,4H2,1-3H3,(H2,11,12)
- InChI Key: NQNSGVVMSDCXQN-UHFFFAOYSA-N
- SMILES: O(C1C=NC=CC=1N)C(C)(C)CC
Computed Properties
- Exact Mass: 180.126263138g/mol
- Monoisotopic Mass: 180.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 48.1Ų
3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1296065-0.05g |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 0.05g |
$792.0 | 2023-06-06 | ||
| Enamine | EN300-1296065-0.1g |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 0.1g |
$829.0 | 2023-06-06 | ||
| Enamine | EN300-1296065-0.25g |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 0.25g |
$867.0 | 2023-06-06 | ||
| Enamine | EN300-1296065-0.5g |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 0.5g |
$905.0 | 2023-06-06 | ||
| Enamine | EN300-1296065-1.0g |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 1g |
$943.0 | 2023-06-06 | ||
| Enamine | EN300-1296065-2.5g |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 2.5g |
$1848.0 | 2023-06-06 | ||
| Enamine | EN300-1296065-5.0g |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 5g |
$2732.0 | 2023-06-06 | ||
| Enamine | EN300-1296065-10.0g |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 10g |
$4052.0 | 2023-06-06 | ||
| Enamine | EN300-1296065-50mg |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1296065-100mg |
3-[(2-methylbutan-2-yl)oxy]pyridin-4-amine |
1862069-33-7 | 100mg |
$678.0 | 2023-09-30 |
3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine
Research Brief on 3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine (CAS: 1862069-33-7): Recent Advances and Applications
The compound 3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine (CAS: 1862069-33-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine scaffold and tert-butyl ether moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of interest is the compound's role as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinases involved in inflammatory and oncogenic pathways. Researchers have employed structure-activity relationship (SAR) studies to optimize its binding affinity and selectivity, leading to improved pharmacokinetic profiles. The compound's stability and bioavailability have also been enhanced through formulation advancements, making it a viable candidate for preclinical trials.
In addition to its kinase inhibitory properties, 3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine has been investigated for its potential in neurodegenerative diseases. Recent findings suggest that it may modulate key pathways associated with neuroinflammation and oxidative stress, offering a novel therapeutic approach for conditions such as Alzheimer's and Parkinson's diseases. These studies have utilized advanced techniques such as molecular docking and in vivo models to validate its efficacy and safety.
The synthesis of 3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine has also seen significant advancements. Recent publications highlight innovative synthetic routes that improve yield and purity while reducing environmental impact. Green chemistry principles, such as the use of catalytic methods and solvent-free conditions, have been successfully applied to its production, aligning with the industry's push for sustainable practices.
Looking ahead, the compound's versatility and therapeutic potential make it a focal point for future research. Ongoing studies are exploring its applications in combination therapies and its potential to address drug-resistant strains of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside, addressing unmet medical needs in various therapeutic areas.
1862069-33-7 (3-[(2-Methylbutan-2-yl)oxy]pyridin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)